Cas no 20696-83-7 (4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI))

4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a methoxy and methyl substituent on the pyrimidine ring, enhances its reactivity and selectivity in synthetic pathways. This compound is particularly valuable as an intermediate in the development of bioactive molecules, owing to its ability to participate in nucleophilic substitution and coupling reactions. Its stability under standard conditions and well-defined purity make it suitable for precise experimental use. Researchers may explore its utility in designing kinase inhibitors or antimicrobial agents, leveraging its modular framework for further functionalization.
4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) structure
20696-83-7 structure
Product Name:4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI)
CAS No:20696-83-7
MF:C6H9N3O
MW:139.155160665512
CID:1021407
PubChem ID:573206
Update Time:2025-05-28

4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI)
    • SCHEMBL11084669
    • 2-methoxy-5-methylpyrimidin-4-amine
    • SB56444
    • DB-272797
    • 4-Pyrimidinamine,2-methoxy-5-methyl-(9ci)
    • AKOS006365608
    • 2-Methoxy-5-methyl-4-pyrimidinamine
    • 4-amino-2-methoxy-5-methylpyrimidine
    • 20696-83-7
    • 4-PYRIMIDINAMINE, 2-METHOXY-5-METHYL-
    • GAUNWPNZBQOHGF-UHFFFAOYSA-N
    • Inchi: 1S/C6H9N3O/c1-4-3-8-6(10-2)9-5(4)7/h3H,1-2H3,(H2,7,8,9)
    • InChI Key: GAUNWPNZBQOHGF-UHFFFAOYSA-N
    • SMILES: O(C)C1=NC=C(C)C(N)=N1

Computed Properties

  • Exact Mass: 139.074561919g/mol
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 61Ų

4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM514386-1g
2-Methoxy-5-methylpyrimidin-4-amine
20696-83-7 97%
1g
$650 2023-02-02

Additional information on 4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI)

Comprehensive Overview of 4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) (CAS No. 20696-83-7)

4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI), with the CAS number 20696-83-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a critical role in nucleic acid synthesis and other biological processes. The presence of both methoxy and methyl functional groups in its structure enhances its reactivity and potential applications in drug development and material science.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-methoxy-5-methyl-4-pyrimidinamine for its potential as a building block in the synthesis of novel therapeutics. Its unique structural features make it a candidate for targeting enzymes and receptors involved in various diseases. For instance, pyrimidine-based compounds are frequently explored for their antiviral, anticancer, and anti-inflammatory properties, aligning with current trends in precision medicine and personalized healthcare.

The compound's CAS No. 20696-83-7 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Scientists are also investigating its role in agrochemical formulations, where pyrimidine derivatives are known to exhibit herbicidal and fungicidal activities. This dual applicability in pharmaceuticals and agriculture underscores its importance in modern chemical research.

From a synthetic perspective, 4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) can be synthesized through multi-step organic reactions, including condensation and substitution processes. Its methoxy group at the 2-position and methyl group at the 5-position contribute to its stability and solubility in organic solvents, making it a practical intermediate for further chemical modifications. These properties are crucial for drug discovery pipelines, where solubility and bioavailability are key considerations.

Environmental and safety profiles of CAS 20696-83-7 are also of interest to regulatory bodies and industries. While the compound is not classified as hazardous under current guidelines, proper handling and storage are recommended to ensure workplace safety. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices, which aim to minimize the environmental impact of chemical production.

In summary, 4-Pyrimidinamine, 2-methoxy-5-methyl- (9CI) is a promising compound with broad applications in life sciences and material engineering. Its structural uniqueness and functional diversity make it a valuable asset for researchers exploring innovative solutions in healthcare and agriculture. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research and industrial innovation.

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